Cas no 1169936-04-2 (methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate)

• Product Name: methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate
• CAS No: 1169936-04-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD24532039
• CID: 4574561
• PubChem ID: 70126405
• Update Time: 2025-10-28

methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentene-1-carboxylate
• methyl (S)-4-((tert-butoxycarbonyl)amino)cyclopent-1-ene-1-carboxylate
• F17577
• methyl 4-(t-butoxycarbonylamino)cyclopent-1-enecarboxylate
• methyl 4-{[(tert-butoxy)carbonyl]amino}cyclopent-1-ene-1-carboxylate
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-1-cyclopentene-1-carbox
• methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate

• MDL： MFCD24532039
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-9-6-5-8(7-9)10(14)16-4/h5,9H,6-7H2,1-4H3,(H,13,15)
• InChI Key： BPVUUOLKMLXVJR-UHFFFAOYSA-N
• SMILES： O(C(NC1CC=C(C(=O)OC)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate

Methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate: A Comprehensive Overview

Methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate (CAS No. 1169936-04-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclopentene ring with a tert-butoxycarbonyl (Boc) protecting group and a methyl ester functionality. The presence of these functional groups makes it an ideal building block for synthesizing complex molecules with tailored properties.

The cyclopentene ring in the molecule contributes to its stability and rigidity, while the tert-butoxycarbonylamino group provides a versatile platform for further chemical modifications. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with enhanced pharmacokinetic profiles. For instance, researchers have demonstrated that the Boc group can be strategically removed under specific conditions to reveal reactive amines, enabling the construction of peptide-like structures with potential therapeutic applications.

In terms of synthesis, methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate is typically prepared via multi-step reactions involving carefully controlled conditions to ensure high yields and purity. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of its production process, aligning with current trends toward sustainable chemical manufacturing.

One of the most promising areas of application for this compound is in the field of drug delivery systems. Its ability to form stable amide bonds makes it an excellent candidate for creating biodegradable polymers that can encapsulate drugs and release them in a controlled manner. Recent breakthroughs in this area have been reported by researchers at leading pharmaceutical companies, where this compound has been utilized to develop nanoparticles with improved drug loading capacities and targeted delivery capabilities.

Moreover, methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate has shown potential in agricultural chemistry, particularly as a precursor for biopesticides and plant growth regulators. Its ability to interact with specific receptors in plant cells has been leveraged to develop compounds that can enhance crop resilience against environmental stressors such as drought and salinity.

The versatility of this compound is further underscored by its role in materials science, where it serves as a key component in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have enabled the creation of materials with unprecedented mechanical strength and thermal stability, opening new avenues for industrial applications.

In conclusion, methyl 4-(tert-butoxycarbonylamino)cyclopentene-1-carboxylate (CAS No. 1169936-04-2) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. With ongoing research uncovering new possibilities for its use, this compound is poised to play an increasingly vital role in shaping the future of chemistry and its applications across industries.